Cas no 1396748-34-7 (4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride)

• Product Name: 4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride
• CAS No: 1396748-34-7
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 6442193
• PubChem ID: 71783026
• Update Time: 2025-06-08

4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride
• 4-[4-(2-CYCLOPROPYL-2-HYDROXYETHYL)PIPERAZINE-1-CARBONYL]BENZONITRILE HYDROCHLORIDE
• 4-(4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonyl)benzonitrile hydrochloride
• AKOS026700570
• VU0529635-1
• 4-[4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonyl]benzonitrile;hydrochloride
• 1396748-34-7
• F6031-0286

• Inchi： 1S/C17H21N3O2.ClH/c18-11-13-1-3-15(4-2-13)17(22)20-9-7-19(8-10-20)12-16(21)14-5-6-14;/h1-4,14,16,21H,5-10,12H2;1H
• InChI Key： TWFKFMJYWFUFRJ-UHFFFAOYSA-N
• SMILES： Cl.OC(CN1CCN(C(C2C=CC(C#N)=CC=2)=O)CC1)C1CC1

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride

Professional Introduction to 4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride (CAS No. 1396748-34-7)

4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride, with the chemical identifier CAS No. 1396748-34-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a piperazine moiety and a benzonitrile group, contribute to its potential as a pharmacophore in drug discovery.

The piperazine ring is a common structural motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. In particular, piperazine derivatives have been extensively studied for their applications in the treatment of neurological disorders, cardiovascular diseases, and infections. The incorporation of a benzonitrile group into the molecular framework enhances the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the hydrochloride salt form of this compound improves its stability and solubility, making it more suitable for formulation into pharmaceutical products.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can target multiple disease pathways simultaneously. The structure of 4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride aligns well with this trend, as it possesses multiple pharmacophoric sites that can interact with various biological targets. This characteristic makes it a promising candidate for the development of drugs with broad therapeutic applications.

In the realm of drug discovery, computational methods play a crucial role in predicting the biological activity and optimizing the structure of potential drug candidates. Molecular docking studies have been employed to evaluate the binding affinity of this compound to various protein targets. Preliminary results suggest that it exhibits strong binding interactions with enzymes and receptors involved in inflammatory processes, making it a potential lead compound for the development of anti-inflammatory therapies.

The synthesis of 4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the piperazine core, followed by functionalization with the benzonitrile group and subsequent salt formation. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to achieve high selectivity and efficiency in the synthesis.

The pharmacological properties of this compound have been preliminarily evaluated through in vitro and in vivo studies. These studies have revealed that it demonstrates significant activity against various disease models, including cancer and neurological disorders. The mechanism of action appears to involve modulation of intracellular signaling pathways that are dysregulated in these diseases. Further research is ongoing to elucidate the detailed molecular mechanisms by which this compound exerts its therapeutic effects.

In conclusion, 4-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carbonylbenzonitrile hydrochloride (CAS No. 1396748-34-7) is a structurally unique and biologically active compound with significant potential in pharmaceutical development. Its combination of favorable physicochemical properties and promising biological activity makes it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in the development of next-generation pharmaceuticals.